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Compound of Interest

Compound Name: Efavirenz-13C6

Cat. No.: B13860579

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Efavirenz-13Ce, including supplier details, purity information, and established
experimental protocols. This document is intended to serve as a comprehensive resource for
the procurement and application of this stable isotope-labeled internal standard in a research
setting.

Stable isotope-labeled compounds are critical tools in drug discovery and development,
primarily utilized as internal standards in quantitative bioanalysis. Efavirenz-3Ce, the 3C-
labeled version of the non-nucleoside reverse transcriptase inhibitor Efavirenz, offers a high
degree of accuracy for mass spectrometry-based assays.[1] This guide outlines key
considerations for sourcing high-purity Efavirenz-13Ce and provides a detailed experimental
protocol for its use.

Supplier and Purity Analysis

The selection of a suitable supplier for Efavirenz-13Cs is a critical first step to ensure the
reliability and accuracy of experimental results. Purity, isotopic enrichment, and available
documentation are primary factors for consideration. The following table summarizes publicly
available information from various suppliers.
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Supplier

Purity

Isotopic
Incorporati
on

Method

CAS
Number

Notes

Clearsynth

98.13%][2]

Not specified

HPLC[2]

1261394-62-
0[2]

Accompanied
by a
Certificate of
Analysis.
Intended for
use as an
internal
standard for
GC- or LC-
mass

spectrometry.

[2]

Simson
Pharma
Limited

Not specified

Not specified

Not specified

1261394-62-
0[3]

Accompanied
by a
Certificate of

Analysis.[3]

MedchemExp
ress

Not specified

Not specified

Not specified

1261394-62-
O[]

States the
product can
be used as a
tracer or an
internal
standard for
NMR, GC-
MS, or LC-
MS.[1]

Acanthus

Research

Not specified

Not specified

Not specified

1261394-62-
0[4]

Product
number EFA-
16-002.[4]

Sapphire
Bioscience
(distributing
for Toronto

Not specified

Not specified

Not specified

1261394-62-
0[5]

Product is for
research use

only.
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Research
Chemicals)
) Intended for
Biomol
o use as an
(distributing N 1261394-62-
>98%][6] >99%][6] Not specified LC/MS
for 0[6] .
) internal
IsoSciences)
standard.[6]
Mentioned in
a research
paper as the
Alsachim 99.3%][7] Not specified Not specified Not specified source for a
validated
bioanalytical
method.[7]

Experimental Protocol: Quantification of Efavirenz
in Human Plasma using LC-MS/MS

The following protocol is a detailed methodology for the use of Efavirenz-13Ce as an internal
standard in a sensitive and selective liquid chromatography/tandem mass spectrometry (LC-
MS/MS) method for the quantitative analysis of Efavirenz in human plasma. This method is
based on a published study and is intended for research purposes.[7]

Materials and Reagents

o Efavirenz (analyte)

Efavirenz-13Ce (internal standard)

HPLC-grade acetonitrile

Reagent-grade formic acid

Drug-free blank human plasma

Preparation of Stock and Working Solutions
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e Internal Standard Stock Solution (1 mg/mL): Dissolve an appropriate amount of Efavirenz-
13Ce in 1% formic acid in acetonitrile.[7]

« Internal Standard Working Solution (10 ng/mL): Dilute the internal standard stock solution
with 0.1% formic acid in acetonitrile.[7]

» Efavirenz Stock Solution: Prepare a stock solution of Efavirenz in a suitable solvent.

o Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and
QC samples by spiking drug-free human plasma with known concentrations of the Efavirenz
stock solution. The concentration range for calibration curves in the cited study was 1.0—
2,500 ng/mL.[7]

Sample Preparation

The sample preparation method employed is protein precipitation.[7]

e To a 50 L aliquot of plasma sample (calibration standard, QC, or unknown), add a sufficient
volume of the internal standard working solution.

e Add a protein precipitating agent, such as acetonitrile.

» Vortex the mixture to ensure thorough mixing and precipitation of proteins.
o Centrifuge the samples to pellet the precipitated proteins.

 Dilute the resulting supernatant with water (1:1 ratio).[7]

o Transfer the final diluted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
e Liquid Chromatography (LC):

o A gradient program is used for the elution of analytes.[7]
o Mobile Phase A: 0.1% formic acid in water.[7]

o Mobile Phase B: 0.1% formic acid in acetonitrile.[7]
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o Flow Rate: 0.3 mL/min.[7]

o The total run time is approximately 5 minutes.[7]

e Mass Spectrometry (MS/MS):
o lonization Mode: Negative lonization.[7]
o Detection: Multiple Reaction Monitoring (MRM).[7]
o MRM Transitions:
» Efavirenz: m/z 314.20 - 243.90[7]
» Efavirenz-13Ce (Internal Standard): m/z 320.20 - 249.90[7]

Visualizations

The following diagrams illustrate key workflows in the selection and use of Efavirenz-3Ce.

Supplier Selection Workflow
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Supplier Selection Workflow for Efavirenz-13Ce.
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Bioanalytical Experimental Workflow
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Experimental Workflow for Efavirenz Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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